Cas no 80828-31-5 (1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel-)
80828-31-5 structure
Product Name:1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel-
CAS No:80828-31-5
MF:C16H19NO3
MW:273.326964616776
CID:6642398
Update Time:2024-01-29
1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel-
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- Inchi: 1S/C16H19NO3/c18-15(11-6-2-1-3-7-11)17-13-9-5-4-8-12(13)10-14(17)16(19)20/h1-3,6-7,12-14H,4-5,8-10H2,(H,19,20)/t12-,13-,14-/m1/s1
- InChI Key: GHOCRGGRRGZNJN-MGPQQGTHSA-N
- SMILES: N1(C(=O)C2=CC=CC=C2)[C@@]2([H])[C@]([H])(CCCC2)C[C@@H]1C(O)=O
Experimental Properties
- Density: 1.236±0.06 g/cm3(Predicted)
- Boiling Point: 478.2±28.0 °C(Predicted)
- pka: 3.87±0.20(Predicted)
1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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